Cas no 1361653-66-8 ([4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361653-66-8
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4965791
• Update Time: 2025-10-29

[4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)13-4-3-9(18)7-10(13)11-5-8(15)6-12(16)14(11)17/h3-4,6-7,11H,5H2,1-2H3
• InChI Key： LTDISWMQLHFRBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CC1C1C=C(C=CC=1N(C)C)F)Cl)Cl

Computed Properties

• Exact Mass: 319.009761 g/mol
• Monoisotopic Mass: 319.009761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.6
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2

Additional information on [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

[4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1361653-66-8 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its molecular structure, characterized by a 4-fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl moiety and a dimethylamine substituent, presents a unique combination of functional groups that make it a promising candidate for various biological applications.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the discovery of molecules that can modulate biological pathways with high specificity. The [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine compound has been studied for its potential to interact with biological targets, particularly in the context of drug discovery and development. The presence of both fluorine and chlorine atoms in its structure suggests that it may exhibit favorable properties such as enhanced binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple points of interaction with biological targets. The trichlorocyclohexa-2,4-dienyl group is particularly noteworthy, as it introduces a rigid aromatic system that can be optimized for binding to specific proteins or enzymes. This feature has made the compound an attractive scaffold for designing molecules with tailored biological activities.

Recent studies have demonstrated that derivatives of this compound can exhibit significant effects on cellular processes. For instance, researchers have explored its potential as an inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. The ability to modulate these pathways has implications for the treatment of various diseases, including cancer and inflammatory disorders.

The fluorine atom in the molecule also plays a crucial role in its biological activity. Fluorinated compounds are known to enhance the bioavailability and binding affinity of drug molecules. In the case of [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine, the fluorine atom may contribute to its stability under physiological conditions and improve its interaction with biological targets.

In addition to its potential as a drug candidate, this compound has also been investigated for its role in material science. The unique electronic properties of its structure make it a candidate for use in organic electronics and optoelectronic devices. The ability to tune these properties through structural modifications opens up new possibilities for developing advanced materials with applications in lighting, displays, and sensors.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been instrumental in constructing the desired framework.

Ongoing research continues to explore the full potential of this compound. By studying its interactions with various biological targets and optimizing its structure for improved efficacy and selectivity, scientists hope to unlock new therapeutic possibilities. The combination of computational modeling and experimental validation is crucial in this process, allowing researchers to gain insights into how the molecule behaves at both molecular and cellular levels.

The development of novel pharmaceutical agents is a complex and multidisciplinary endeavor that requires collaboration across various fields of science. The study of compounds like [4-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine exemplifies how interdisciplinary approaches can lead to significant advancements in medicine and materials science.

In conclusion, the compound with CAS number 1361653-66-8 represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its potential as a pharmaceutical agent and a material science component underscores the importance of continued research in this area.